Cas no 17073-35-7 (3-(3-Hydroxyphenyl)-1-phenylthiourea)

• Product Name: 3-(3-Hydroxyphenyl)-1-phenylthiourea
• CAS No: 17073-35-7
• MF: C₁₃H₁₂N₂OS
• MW: 244.312181472778
• CID: 155199
• PubChem ID: 853760
• Update Time: 2025-04-19

3-(3-Hydroxyphenyl)-1-phenylthiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(3-hydroxyphenyl)-N'-phenyl-
• 1-(3-hydroxyphenyl)-3-phenylthiourea
• BRN 2216111
• 3-Hydroxythiocarbanilide
• CARBANILIDE,3-HYDROXYTHIO
• N-Phenyl-N'-3-hydroxyphenylthiourea
• Ptu 23
• PTU-23
• 1-(3-HYDROXYPHENYL)-3-PHENYL-2-THIOUREA
• SCHEMBL5455313
• Thiourea, N-(3-hydroxyphenyl)-N'-phenyl-
• AKOS024334786
• 17073-35-7
• CHEMBL273365
• Oprea1_428434
• 0-13-00-00417 (Beilstein Handbook Reference)
• NCIOpen2_007284
• DTXSID80168935
• NSC105171
• NCGC00246713-01
• NSC 105171
• N-(3-Hydroxyphenyl)-N'-phenylthiourea
• SMR000528481
• MLS000737244
• CARBANILIDE, 3-HYDROXYTHIO-
• NSC-105171
• HMS2884N09
• WLN: SUYMR&MR CQ
• 3-(3-Hydroxyphenyl)-1-phenylthiourea

• Inchi： 1S/C13H12N2OS/c16-12-8-4-7-11(9-12)15-13(17)14-10-5-2-1-3-6-10/h1-9,16H,(H2,14,15,17)
• InChI Key： BTFREYNHBKXMCJ-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NC1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 244.06700
• Monoisotopic Mass: 244.067034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.4

Experimental Properties

• Density: 1.386
• Boiling Point: 403.4°C at 760 mmHg
• Flash Point: 197.8°C
• Refractive Index: 1.784
• PSA: 76.38000
• LogP: 3.34710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas